3-Methylindole
3-Methylindole
3-Methylindole, also known as skatol or 3-mi, belongs to the class of organic compounds known as 3-methylindoles. These are aromatic heterocyclic compounds that contain an indole moiety substituted at the 3-position with a methyl group. 3-Methylindole exists as a solid, slightly soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). 3-Methylindole has been detected in multiple biofluids, such as feces and saliva. 3-Methylindole is a very strong, animal, and civet tasting compound that can be found in common beet and red beetroot. This makes 3-methylindole a potential biomarker for the consumption of these food products.
Skatole is a methylindole carrying a methyl substituent at position 3. It is produced during the anoxic metabolism of L-tryptophan in the mammalian digestive tract. It has a role as a mammalian metabolite and a human metabolite.
Skatole is a methylindole carrying a methyl substituent at position 3. It is produced during the anoxic metabolism of L-tryptophan in the mammalian digestive tract. It has a role as a mammalian metabolite and a human metabolite.
Brand Name:
Vulcanchem
CAS No.:
83-34-1
VCID:
VC0030407
InChI:
InChI=1S/C9H9N/c1-7-6-10-9-5-3-2-4-8(7)9/h2-6,10H,1H3
SMILES:
CC1=CNC2=CC=CC=C12
Molecular Formula:
C9H9N
Molecular Weight:
131.17 g/mol
3-Methylindole
CAS No.: 83-34-1
Reference Standards
VCID: VC0030407
Molecular Formula: C9H9N
Molecular Weight: 131.17 g/mol
| CAS No. | 83-34-1 |
|---|---|
| Product Name | 3-Methylindole |
| Molecular Formula | C9H9N |
| Molecular Weight | 131.17 g/mol |
| IUPAC Name | 3-methyl-1H-indole |
| Standard InChI | InChI=1S/C9H9N/c1-7-6-10-9-5-3-2-4-8(7)9/h2-6,10H,1H3 |
| Standard InChIKey | ZFRKQXVRDFCRJG-UHFFFAOYSA-N |
| SMILES | CC1=CNC2=CC=CC=C12 |
| Canonical SMILES | CC1=CNC2=CC=CC=C12 |
| Boiling Point | 266.0 °C 265-266 °C @ 755 MM HG |
| Colorform | LEAVES FROM PETROLEUM ETHER; WHITE-BROWN SCALES White crystalline substance, browning upon aging. |
| Melting Point | 97.5 °C Mp 95 ° 95 °C 97.5°C |
| Physical Description | Solid White scales or powder; Mothball, putrid, decayed, faecal odour, jasmine-like or fruity upon dilution |
| Description | 3-Methylindole, also known as skatol or 3-mi, belongs to the class of organic compounds known as 3-methylindoles. These are aromatic heterocyclic compounds that contain an indole moiety substituted at the 3-position with a methyl group. 3-Methylindole exists as a solid, slightly soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). 3-Methylindole has been detected in multiple biofluids, such as feces and saliva. 3-Methylindole is a very strong, animal, and civet tasting compound that can be found in common beet and red beetroot. This makes 3-methylindole a potential biomarker for the consumption of these food products. Skatole is a methylindole carrying a methyl substituent at position 3. It is produced during the anoxic metabolism of L-tryptophan in the mammalian digestive tract. It has a role as a mammalian metabolite and a human metabolite. |
| Shelf Life | BROWNING UPON AGING TENDS TO DARKEN ON EXPOSURE TO AIR |
| Solubility | 0.00 M 0.498 mg/mL at 25 °C SOL IN HOT WATER, ALC, BENZENE, CHLOROFORM, ETHER SOL IN ACETONE, WATER, ETHANOL, ETHER 0.498 mg/mL Soluble in boiling water Soluble (in ethanol) 6.8 [ug/mL] |
| Synonyms | β-Methylindole; Scatole; Skatol; Skatole; NSC 122024; |
| Vapor Pressure | 0.01 mmHg 0.0055 mm Hg |
| PubChem Compound | 6736 |
| Last Modified | Nov 11 2021 |
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